N-[(Z)-2,3-dihydroinden-1-ylideneamino]-2,4-dimethylbenzamide
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Overview
Description
N-(2,3-dihydroinden-1-ylideneamino)-2,4-dimethylbenzamide is a member of indanes.
Scientific Research Applications
Metabolic Pathways
A study by Constantino, Rosa, and Iley (1992) examined the microsomal demethylation of N,N-dimethylbenzamides. They found that the metabolism process led to the formation of N-methylbenzamides and formaldehyde, revealing insights into the metabolic pathways and mechanisms of similar compounds (Constantino, Rosa, & Iley, 1992).
Antimicrobial and Anticancer Activity
Kumar et al. (2014, 2017) synthesized a series of derivatives related to N-[(Z)-2,3-dihydroinden-1-ylideneamino]-2,4-dimethylbenzamide and evaluated them for antimicrobial and anticancer activities. These studies found that specific compounds displayed significant antimicrobial and anticancer properties, underscoring the potential therapeutic applications of these derivatives (Kumar et al., 2014) (Kumar et al., 2017).
Infrared Spectral Study
Kobayashi and Matsushita (1990) conducted an infrared spectral study of the hydration of N,N-dimethylbenzamide, providing insights into the molecular structure and hydration constants. This research contributes to the understanding of the molecular behavior of similar compounds in various solvents (Kobayashi & Matsushita, 1990).
Optical Properties
El-Ghamaz et al. (2017) synthesized antipyrine derivatives, including compounds structurally related to this compound. Their study provided valuable data on the optical absorption and refraction properties of these compounds, which is crucial for applications in materials science and optics (El-Ghamaz et al., 2017).
Structural and Spectroscopic Characterisation
Arslan, Kazak, and Aydın (2015) focused on the structural and spectroscopic characterization of p-nitrobenzamide compounds, which are structurally similar to this compound. Their work provides insights into the molecular structure and behavior of these compounds, which can be applied to the development of new materials and drugs (Arslan, Kazak, & Aydın, 2015).
Properties
Molecular Formula |
C18H18N2O |
---|---|
Molecular Weight |
278.3 g/mol |
IUPAC Name |
N-[(Z)-2,3-dihydroinden-1-ylideneamino]-2,4-dimethylbenzamide |
InChI |
InChI=1S/C18H18N2O/c1-12-7-9-15(13(2)11-12)18(21)20-19-17-10-8-14-5-3-4-6-16(14)17/h3-7,9,11H,8,10H2,1-2H3,(H,20,21)/b19-17- |
InChI Key |
ULUXQPHPQOPMLI-ZPHPHTNESA-N |
Isomeric SMILES |
CC1=CC(=C(C=C1)C(=O)N/N=C\2/CCC3=CC=CC=C32)C |
SMILES |
CC1=CC(=C(C=C1)C(=O)NN=C2CCC3=CC=CC=C32)C |
Canonical SMILES |
CC1=CC(=C(C=C1)C(=O)NN=C2CCC3=CC=CC=C32)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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